Cas no 2138277-41-3 (4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride)

• Product Name: 4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride
• CAS No: 2138277-41-3
• MF: C₈H₁₅Cl₂N₃O₂
• MW: 256.129599809647
• CID: 5870066
• PubChem ID: 165455778
• Update Time: 2025-10-29

4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2138277-41-3
• 4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride
• EN300-718016

• Inchi： 1S/C8H13N3O2.2ClH/c1-11-5-6(2-10-11)13-8-4-9-3-7(8)12;;/h2,5,7-9,12H,3-4H2,1H3;2*1H
• InChI Key： MCIDMBWYVBXVEL-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=NN(C)C=1)C1CNCC1O

Computed Properties

• Exact Mass: 255.0541321g/mol
• Monoisotopic Mass: 255.0541321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Additional information on 4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride

4-[(1-Methyl-1H-Pyrazol-4-Yl)Oxy]Pyrrolidin-3-Ol Dihydrochloride: A Comprehensive Overview

The compound 4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride, identified by the CAS number 2138277-41-3, is a fascinating molecule with significant potential in the field of pharmacology and organic synthesis. This compound belongs to a class of molecules that have garnered attention due to their unique structural features and promising bioactive properties. In recent years, there has been a surge in research focusing on its synthesis, characterization, and applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride is characterized by a pyrrolidine ring substituted with a hydroxyl group at position 3 and a pyrazole moiety at position 4. The pyrazole ring, which is further methylated at position 1, introduces additional electronic complexity and enhances the molecule's reactivity. This unique combination of functional groups makes the compound an attractive candidate for various chemical transformations and biological assays.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The hydroxyl group at position 3 of the pyrrolidine ring has been shown to facilitate hydrogen bonding interactions, a property that is highly desirable in drug design for improving bioavailability and potency.

In terms of synthesis, several methodologies have been reported for the preparation of 4-[(1-methyl-1H-pyrazol-4-yl)oxy]pyrrolidin-3-ol dihydrochloride. These methods typically involve multi-step processes that include nucleophilic substitution, condensation reactions, and acid-base neutralization. One notable approach involves the reaction of 4-hydroxypyrrolidinone with methyl-substituted pyrazole derivatives under specific conditions to form the desired product. The optimization of these reaction conditions has been a focal point of recent research efforts, with studies aiming to enhance yield and purity while minimizing side reactions.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies suggest that it exhibits moderate inhibitory activity against certain protein kinases, which are key players in cellular signaling pathways. Additionally, its ability to modulate receptor activity has positioned it as a potential lead compound for drug discovery programs targeting central nervous system disorders.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure and purity of 4-[(1-methyl-1H-pyrazol-4-Yl)Oxy]Pyrrolidin-3-Ol Dihydrochloride. These analyses provide critical insights into the molecular integrity and stereochemical configuration of the compound, which are essential for ensuring its reliability in downstream applications.

In conclusion, 4-(1-methylpyrazolopyrrolidine dihydrochloride) represents a promising molecule with diverse applications in organic synthesis and pharmacology. Its unique structural features, coupled with recent advancements in synthesis and characterization techniques, make it an invaluable tool for researchers striving to develop innovative therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in advancing medical science.